Cas no 1805347-95-8 (4-Amino-2-chloro-5-(difluoromethyl)-3-iodopyridine)

• Product Name: 4-Amino-2-chloro-5-(difluoromethyl)-3-iodopyridine
• CAS No: 1805347-95-8
• MF: C₆H₄ClF₂IN₂
• MW: 304.463639259338
• CID: 4852381
• Update Time: 2025-06-13

4-Amino-2-chloro-5-(difluoromethyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-chloro-5-(difluoromethyl)-3-iodopyridine

• Inchi： 1S/C6H4ClF2IN2/c7-5-3(10)4(11)2(1-12-5)6(8)9/h1,6H,(H2,11,12)
• InChI Key： MLADFMQCLDESJX-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(C(F)F)=C1N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2-chloro-5-(difluoromethyl)-3-iodopyridine

Introduction to 4-Amino-2-chloro-5-(difluoromethyl)-3-iodopyridine (CAS No. 1805347-95-8) and Its Applications in Modern Pharmaceutical Research

4-Amino-2-chloro-5-(difluoromethyl)-3-iodopyridine, identified by its CAS number 1805347-95-8, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to the pyridine family, characterized by a nitrogen-containing aromatic ring, which makes it a valuable scaffold for the development of various bioactive molecules. The presence of multiple substituents, including an amino group, a chloro group, a difluoromethyl group, and an iodine atom, endows this compound with unique chemical properties that make it suitable for diverse synthetic applications.

The structural features of 4-amino-2-chloro-5-(difluoromethyl)-3-iodopyridine contribute to its reactivity and functionality. The amino group (-NH₂) serves as a nucleophilic center, facilitating nucleophilic substitution reactions, while the chloro group (-Cl) can participate in cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The difluoromethyl group (-CF₂) introduces lipophilicity and metabolic stability, enhancing the pharmacokinetic properties of derived compounds. Additionally, the iodine atom (-I) acts as a handle for palladium-catalyzed reactions, including Sonogashira couplings and Stille couplings, which are crucial for constructing complex molecular architectures.

In recent years, 4-amino-2-chloro-5-(difluoromethyl)-3-iodopyridine has been extensively explored in the synthesis of novel pharmaceutical agents. Its pyridine core is a common motif in many drugs, including antiviral, anticancer, and anti-inflammatory agents. The compound’s ability to serve as a building block for constructing diverse pharmacophores has made it a favorite among medicinal chemists. For instance, recent studies have demonstrated its utility in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which are challenging but crucial for drug discovery.

One of the most compelling applications of 4-amino-2-chloro-5-(difluoromethyl)-3-iodopyridine is in the field of oncology. Researchers have leveraged its structural features to design inhibitors of kinases and other enzymes overexpressed in cancer cells. The combination of an iodine atom and a difluoromethyl group provides excellent opportunities for optimizing binding affinity and selectivity. In particular, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which play a pivotal role in cancer cell proliferation and survival. The ability to fine-tune the electronic and steric properties of these derivatives allows for the development of highly specific inhibitors with minimal off-target effects.

Another area where 4-amino-2-chloro-5-(difluoromethyl)-3-iodopyridine has made significant contributions is in the synthesis of antiviral agents. The growing threat of viral infections has spurred research into novel therapeutic strategies. Pyridine-based compounds have been shown to exhibit broad-spectrum antiviral activity by interfering with viral replication cycles. The structural versatility of 4-amino-2-chloro-5-(difluoromethyl)-3-iodopyridine allows medicinal chemists to modify its core structure to target different viral enzymes. For example, modifications at the amino and chloro positions can enhance binding to viral proteases or polymerases, while the presence of a difluoromethyl group can improve pharmacokinetic profiles.

The synthesis of 4-amino-2-chloro-5-(difluoromethyl)-3-iodopyridine itself is an intriguing challenge that highlights its synthetic utility. Multiple synthetic routes have been reported in the literature, each with its own advantages and limitations. Common strategies involve multi-step sequences starting from commercially available pyridine precursors. For instance, one approach involves halogenation followed by functionalization at different positions using organometallic reagents or transition-metal-catalyzed cross-coupling reactions. The choice of synthetic route depends on factors such as yield, scalability, and cost-effectiveness.

Recent advances in catalytic methods have further expanded the synthetic possibilities for 4-amino-2-chloro-5-(difluoromethyl)-3-iodopyridine. Transition-metal-catalyzed reactions, particularly those involving palladium and copper catalysts, have enabled efficient construction of complex pyridine derivatives under mild conditions. These methods not only improve reaction efficiency but also allow for greater functional diversity in the final products. Additionally, green chemistry principles have been increasingly applied to these syntheses, with efforts focused on reducing waste and minimizing hazardous byproducts.

The pharmacological potential of 4-amino-2-chloro-5-(difluoromethyl)-3-iodopyridine extends beyond oncology and antiviral applications. Researchers are exploring its use in central nervous system (CNS) drug discovery due to its ability to cross the blood-brain barrier when appropriately modified. Pyridine-based compounds have shown promise as monoamine oxidase (MAO) inhibitors and serotonin receptor modulators, which are relevant for treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease. The structural flexibility of this compound allows for fine-tuning interactions with CNS targets without compromising overall efficacy.

In conclusion,4-amino-2-chloro-5-(difluoromethyl)-3-iodopyridine (CAS No. 1805347-95) is a multifaceted compound with broad applications in pharmaceutical research. Its unique structural features make it an invaluable scaffold for designing novel bioactive molecules targeting various diseases. As research continues to uncover new therapeutic opportunities,4-amino-2-chloro - 5 -(difluoromethyl)- 3 - iodopyrid ine will undoubtedly remain at the forefront of drug discovery efforts.